Cas no 2248318-42-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248318-42-3
• MF: C₁₉H₁₂ClN₃O₄
• MW: 381.769283294678
• CID: 6077977
• PubChem ID: 165732535
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520704
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2248318-42-3

• Inchi： 1S/C19H12ClN3O4/c1-22-10-14(16(21-22)13-8-4-5-9-15(13)20)19(26)27-23-17(24)11-6-2-3-7-12(11)18(23)25/h2-10H,1H3
• InChI Key： KBWNFRHBUKSELN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN(C)N=1

Computed Properties

• Exact Mass: 381.0516336g/mol
• Monoisotopic Mass: 381.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248318-42-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2248318-42-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, including a pyrazole ring and a chlorophenyl substituent. These structural elements contribute to its diverse biological activities and chemical properties.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate is composed of a central isoindoline core, which is a six-membered ring with two oxygen atoms in the 1 and 3 positions. The isoindoline core is further functionalized with a pyrazole ring at the 2-position, which itself is substituted with a methyl group at the 1-position and a chlorophenyl group at the 3-position. This intricate arrangement of functional groups imparts unique chemical reactivity and biological activity to the compound.

Recent studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate have also been studied to assess its suitability for therapeutic use. Animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

Synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chlorophenyl)-1-methyl-1H-pyrazole-4-carboxylate has been optimized using modern synthetic techniques. One common approach involves the reaction of an appropriate isoindoline derivative with a substituted pyrazole carboxylic acid or ester in the presence of a coupling reagent such as EDC or HATU. This method provides high yields and excellent purity, making it suitable for large-scale production.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3-(2-chlorophenyl)-1-methyl-H-pyrazole-carboxylate has been evaluated in preclinical toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 1,3-dioxo--dihydro--isoindol-- yl -(--chlorophenyl)--methyl--pyrazole-carboxylate (CAS No. 24888) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs.